Cas no 36309-40-7 (6-(3-chlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

• Product Name: 6-(3-chlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• CAS No: 36309-40-7
• MF: C₁₀H₇ClN₂OS
• MW: 238.693379640579
• CID: 303783
• PubChem ID: 51358732
• Update Time: 2025-09-26

6-(3-chlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,6-(3-chlorophenyl)-2,3-dihydro-2-thioxo-
• 6-(m-Chlorophenyl)-2-thiouracil
• 6-(3-chlorophenyl)-2,3-dihydro-2-thioxo-4(1H)-Pyrimidinone
• 6-(3-chlorophenyl)-2-sulfanylidene-1H-pyrimidin-4-one
• 6-(3-chlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 36309-40-7
• AKOS005716888
• CS-0367238
• FT-0751541
• 6-(3-Chloro-phenyl)-2-thioxo-2,3-dihydro-1H- pyrimidin-4-one
• F1967-3672
• DTXSID00680068
• 6-(3-Chlorophenyl)-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one
• BB 0242503

• Inchi： 1S/C10H7ClN2OS/c11-7-3-1-2-6(4-7)8-5-9(14)13-10(15)12-8/h1-5H,(H2,12,13,14,15)
• InChI Key： ZQJGIKUMJHNRAN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(NC(N1)=S)=O

Computed Properties

• Exact Mass: 237.99691
• Monoisotopic Mass: 237.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines